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Compound of Interest

Compound Name: 2-Nitrophenyl phenyl sulfide

Cat. No.: B057185 Get Quote

For laboratory professionals engaged in research and development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use of 2-Nitrophenyl phenyl sulfide, ensuring the well-being of

personnel and the integrity of your work.

Hazard Identification and Personal Protective Equipment
2-Nitrophenyl phenyl sulfide is a chemical that requires careful handling due to its potential

health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[1][2][3] Furthermore, some data suggests that it may be suspected

of causing genetic defects. Adherence to strict safety protocols is therefore essential.

The following table summarizes the required Personal Protective Equipment (PPE) for handling

this compound.
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Protection Type Recommended Equipment Specifications

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield may be necessary

where splash potential is high.

[1][4]

Skin Protection
Chemical-resistant gloves and

protective clothing

Nitrile or neoprene gloves are

recommended.[4] Clothing

should be fire/flame resistant

and impervious.[1] A standard

laboratory coat should be

worn.[4]

Respiratory Protection Full-face respirator

To be used if exposure limits

are exceeded, or if irritation or

other symptoms are

experienced.[1] Always handle

in a well-ventilated area,

preferably a chemical fume

hood.[4]

Operational Plan for Safe Handling
A systematic approach to handling 2-Nitrophenyl phenyl sulfide is crucial to minimize

exposure and ensure a safe laboratory environment.

Preparation and Engineering Controls:
Ventilation: Always handle 2-Nitrophenyl phenyl sulfide in a properly functioning chemical

fume hood to minimize inhalation exposure.[4][5]

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[4]

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2-Nitrophenyl phenyl sulfide.[6]
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Handling the Chemical:
Donning PPE: Before handling the chemical, put on all required PPE as outlined in the table

above.

Avoiding Dust and Aerosols: Handle the solid material carefully to avoid the formation of dust

and aerosols.[1][2]

Portioning: When weighing or transferring the chemical, use non-sparking tools.[1]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory where this chemical is

handled.[1][2] Wash hands thoroughly with soap and water after handling and before leaving

the laboratory.[1][7]

Storage:
Container: Store in a tightly sealed container to prevent leakage or contamination.[1][2]

Location: Keep in a cool, dry, and well-ventilated area.[1][2] The storage area should be

locked to restrict access.[1][2]

Compatibility: Store away from incompatible materials such as strong acids and oxidizing

agents.[4]

Disposal Plan
Proper disposal of 2-Nitrophenyl phenyl sulfide and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization:
All waste containing 2-Nitrophenyl phenyl sulfide, including empty containers,

contaminated labware, and spill cleanup materials, should be considered hazardous waste.

[4]

Waste Collection and Storage:
Containers: Collect waste in a designated, properly labeled, and sealed container. The label

should clearly identify the contents as "Hazardous Waste: 2-Nitrophenyl phenyl sulfide."
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Storage: Store the waste container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal Procedure:
Regulatory Compliance: Dispose of the contents and container at an approved waste

disposal plant in accordance with all applicable local, state, and federal laws and regulations.

[1][2] Do not dispose of this chemical down the drain or in regular trash.[1]

Professional Disposal Service: It is recommended to use a licensed hazardous waste

disposal company for the final removal and treatment of the chemical waste.

Quantitative Data Summary
Property Value Source

Molecular Formula C12H9NO2S [3]

Molecular Weight 231.27 g/mol [3]

Appearance
Light orange to yellow to green

powder/crystal

Melting Point 80.0 to 84.0 °C

Boiling Point 275 °C [2]

Density 1.31 g/cm³ [2]

Flash Point 80 °C (lit.) [2]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 2-Nitrophenyl phenyl
sulfide, from initial preparation to final disposal.
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Preparation & Engineering Controls
- Verify fume hood function

- Check emergency equipment
- Review SDS

Don Personal Protective Equipment (PPE)
- Safety goggles with side-shields

- Chemical-resistant gloves
- Protective clothing

Handling Operations
- Handle in fume hood
- Avoid dust generation

- Use non-sparking tools

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Store locked

Store Unused Chemical

Decontamination & Doffing PPE
- Clean work area

- Wash gloves before removal
- Wash hands thoroughly

After Handling

Waste Collection
- Segregate as hazardous waste
- Use labeled, sealed containers

Waste Disposal
- Store in designated area

- Dispose via licensed service
- Follow all regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Nitrophenyl phenyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b057185?utm_src=pdf-body-img
https://www.benchchem.com/product/b057185?utm_src=pdf-body
https://www.benchchem.com/product/b057185?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. echemi.com [echemi.com]

2. chemicalbook.com [chemicalbook.com]

3. 2-Nitrophenyl phenyl sulfide | C12H9NO2S | CID 348620 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. benchchem.com [benchchem.com]

5. purdue.edu [purdue.edu]

6. artsci.usu.edu [artsci.usu.edu]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Nitrophenyl Phenyl Sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057185#personal-protective-equipment-for-handling-
2-nitrophenyl-phenyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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